N-(2-Bromophenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetamide
N-(2-Bromophenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetamide
Brand Name:
Vulcanchem
CAS No.:
445269-30-7
VCID:
VC0459851
InChI:
InChI=1S/C21H16BrN3O2S/c1-27-16-9-6-14(7-10-16)18-11-8-15(12-23)21(25-18)28-13-20(26)24-19-5-3-2-4-17(19)22/h2-11H,13H2,1H3,(H,24,26)
SMILES:
COC1=CC=C(C=C1)C2=NC(=C(C=C2)C#N)SCC(=O)NC3=CC=CC=C3Br
Molecular Formula:
C21H16BrN3O2S
Molecular Weight:
454.3g/mol
N-(2-Bromophenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetamide
CAS No.: 445269-30-7
Main Products
VCID: VC0459851
Molecular Formula: C21H16BrN3O2S
Molecular Weight: 454.3g/mol
![N-(2-Bromophenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetamide - 445269-30-7](/images/no_structure.jpg)
| CAS No. | 445269-30-7 |
|---|---|
| Product Name | N-(2-Bromophenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-2-pyridinyl]sulfanyl}acetamide |
| Molecular Formula | C21H16BrN3O2S |
| Molecular Weight | 454.3g/mol |
| IUPAC Name | N-(2-bromophenyl)-2-[3-cyano-6-(4-methoxyphenyl)pyridin-2-yl]sulfanylacetamide |
| Standard InChI | InChI=1S/C21H16BrN3O2S/c1-27-16-9-6-14(7-10-16)18-11-8-15(12-23)21(25-18)28-13-20(26)24-19-5-3-2-4-17(19)22/h2-11H,13H2,1H3,(H,24,26) |
| Standard InChIKey | LXUYIJZPQVRDEM-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=NC(=C(C=C2)C#N)SCC(=O)NC3=CC=CC=C3Br |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NC(=C(C=C2)C#N)SCC(=O)NC3=CC=CC=C3Br |
| PubChem Compound | 1004349 |
| Last Modified | Nov 11 2021 |
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